N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide

• IUPAC Name: N-(3-methylphenyl)phenothiazine-10-carboxamide
• InChI: InChI=1S/C20H16N2OS/c1-14-7-6-8-15(13-14)21-20(23)22-16-9-2-4-11-18(16)24-19-12-5-3-10-17(19)22/h2-13H,1H3,(H,21,23)
• InChI Key: PGJNDHITQCSJLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42
• Molecular Formula: C20H16N2OS
• Molecular Weight: 332.4 g/mol

Description

N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide, also known as Promazine, is a phenothiazine derivative that is widely used in scientific research for its various pharmacological properties. It belongs to the class of typical antipsychotic drugs and has been extensively studied for its effects on the central nervous system.

Mechanism of Action

N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide works by blocking the action of dopamine, serotonin, and histamine receptors in the brain. This results in a decrease in the activity of these neurotransmitters, leading to sedation and a reduction in psychotic symptoms.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide has various biochemical and physiological effects on the body. It has been shown to cause a decrease in blood pressure, heart rate, and body temperature. It also has muscle relaxant properties and can cause drowsiness and sedation.

Advantages and Limitations for Lab Experiments

N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide is a widely used drug in scientific research due to its pharmacological properties. It has been used in various animal models to study the effects of antipsychotic drugs on the central nervous system. However, due to its sedative properties, it may not be suitable for all experimental models.

Future Directions

There are several future directions for research on N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide. One area of interest is the development of new antipsychotic drugs based on the pharmacological properties of N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide. Another area of interest is the study of the long-term effects of N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide on the central nervous system and its potential for the treatment of various psychiatric disorders. Additionally, research on the use of N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide in combination with other drugs may provide new insights into its pharmacological properties.

Synthesis Methods

N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide is synthesized by the reaction of 3-methylbenzylamine with 10-chloro-10H-phenothiazine-2-carboxylic acid, followed by the addition of ammonia to the reaction mixture. The resulting product is then purified and crystallized to obtain pure N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide.

Scientific Research Applications

N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide is widely used in scientific research for its pharmacological properties. It has been studied for its effects on the central nervous system, including its ability to act as a dopamine receptor antagonist, serotonin receptor antagonist, and histamine receptor antagonist. N-(3-methylphenyl)-10H-phenothiazine-10-carboxamide has been shown to have sedative, hypnotic, and antipsychotic effects, making it useful in the treatment of various psychiatric disorders.